potassium;trifluoro-[(E)-2-phenylethenyl]boranuide

• IUPAC Name: potassium;trifluoro-[(E)-2-phenylethenyl]boranuide
• InChI: InChI=1S/C8H7BF3.K/c10-9(11,12)7-6-8-4-2-1-3-5-8;/h1-7H;/q-1;+1/b7-6+
• InChI Key: NONAUTDEFRJJII-UHDJGPCESA-N
• Canonical SMILES: [B-](C=CC1=CC=CC=C1)(F)(F)F.[K+]
• Isomeric SMILES: [B-](/C=C/C1=CC=CC=C1)(F)(F)F.[K+]
• Molecular Formula: C8H7BF3K
• Molecular Weight: 210.05 g/mol

Description

Compound “potassium;trifluoro-[(E)-2-phenylethenyl]boranuide” is a chemical entity registered in the PubChem database. It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields. The compound’s molecular formula, structure, and other physicochemical properties are well-documented, making it a valuable resource for researchers.

Preparation Methods

The synthesis of compound “potassium;trifluoro-[(E)-2-phenylethenyl]boranuide” involves several steps, including the use of specific reagents and reaction conditions. The preparation methods can be categorized into synthetic routes and industrial production methods:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving the use of protective groups, halogenated hydrocarbons, and catalysts.

Industrial Production Methods: Industrial production of the compound may involve large-scale chemical processes, including the use of high-purity reagents and controlled reaction conditions to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Compound “potassium;trifluoro-[(E)-2-phenylethenyl]boranuide” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions: The reactions typically involve reagents such as acids, bases, and solvents like ethanol or dichloromethane. The conditions may include specific temperatures, pressures, and catalysts to drive the reactions to completion.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Compound “potassium;trifluoro-[(E)-2-phenylethenyl]boranuide” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific biological pathways.

Industry: The compound is used in the production of various industrial products, including pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The mechanism of action of compound “potassium;trifluoro-[(E)-2-phenylethenyl]boranuide” involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound .

Comparison with Similar Compounds

Compound “potassium;trifluoro-[(E)-2-phenylethenyl]boranuide” can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups can be identified using databases like PubChem.

Uniqueness: The uniqueness of compound “this compound” lies in its specific chemical structure and properties, which may confer distinct biological activities or industrial applications compared to other similar compounds.